Cas no 174465-96-4 (N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide)

• Product Name: N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide
• CAS No: 174465-96-4
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6428852
• PubChem ID: 10858150
• Update Time: 2025-05-20

N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide
• EN300-7109093
• 174465-96-4
• Z3024770272

• Inchi： 1S/C14H14N2O3/c1-2-12(17)15-8-5-9-16-13(18)10-6-3-4-7-11(10)14(16)19/h2-4,6-7H,1,5,8-9H2,(H,15,17)
• InChI Key： SVPHIWHMQVXPHU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCNC(C=C)=O)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide

Introduction to N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide and Its Significance in Modern Chemical Biology

N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide, a compound with the CAS number 174465-96-4, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered attention in the scientific community due to its unique structural features and potential applications in drug discovery and molecular research. The intricate architecture of N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide includes a propenamide moiety linked to a 1H-isoindole scaffold, which is further functionalized with a dioxo group. Such structural complexity often translates into diverse biological activities, making this molecule a subject of intense interest for researchers.

The 1H-isoindole core is a privileged scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in the design of novel therapeutic agents. In particular, the dioxo group introduces additional electronic and steric features that can modulate the compound's reactivity and binding properties. This combination of structural elements suggests that N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide may exhibit a range of pharmacological effects, depending on its interactions with biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to hypothesize potential applications for N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide before extensive experimental validation. These simulations have highlighted the compound's potential as a modulator of key biological pathways. For instance, studies suggest that the propenamide moiety could interact with proteases or kinases, which are often implicated in diseases such as cancer and inflammation. The dioxo group may further enhance these interactions by providing specific hydrogen bonding or hydrophobic interactions with target residues.

In the realm of drug development, the synthesis of N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]prop-2-enamide presents both challenges and opportunities. The synthesis must be carefully optimized to ensure high yield and purity while maintaining the integrity of the sensitive functional groups. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define the isoindole scaffold.

The pharmacological profile of N-[3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]propenamide is still being elucidated through experimental studies. Initial investigations have shown promising results in vitro, where the compound demonstrated inhibitory activity against certain enzymes relevant to metabolic diseases. The propenamide group appears to be critical for this activity, likely through its interaction with the active site of the target enzyme. Further studies are needed to confirm these findings and explore potential side effects or off-target interactions.

The role of computational tools in drug discovery cannot be overstated. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict how N-[3-(1,3-dioxo - - - - - - - - - - - - hydro - - - - - - - isoindol - - - - -- yl)propyl]propenamide might interact with various biological targets. These predictions can guide experimental design and help prioritize compounds for further testing. Such an approach not only accelerates the drug discovery process but also reduces the need for extensive trial-and-error experimentation.

The future prospects for N-[3-(1,3-dioxo--hydro--dihydro-- isoindol-- -- yl)propyl]proppenamide are exciting given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the potential of this molecule and related derivatives.

In conclusion, N-[174465-964] represents a significant advancement in chemical biology with its complex structure and promising pharmacological properties. The combination of computational modeling and experimental validation provides a robust framework for exploring its potential applications in drug development. As our understanding of molecular interactions continues to grow, compounds like this will undoubtedly contribute to the next generation of therapeutic agents.